
An In-Depth Technical Guide to Diiodomethane-
d2 for Advanced Research Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Diiodomethane-d2

CAS No.: 15729-58-5

Cat. No.: B098493

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development on the synthesis, properties, and applications of

Diiodomethane-d2 (CD₂I₂). With full editorial control, this document is structured to provide

not just procedural steps but also the underlying scientific rationale, ensuring a deep and

practical understanding of this valuable isotopically labeled compound.

Core Characteristics and Physicochemical
Properties
Diiodomethane-d2, also known as deuterated methylene iodide, is a critical reagent in

synthetic chemistry, particularly for studies requiring isotopic labeling to elucidate reaction

mechanisms or trace molecular pathways. Its physical and chemical properties are

summarized below.

Data Presentation: Key Properties of Diiodomethane-d2
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Property Value Source(s)

CAS Number 15729-58-5 [1]

Molecular Formula CD₂I₂ [1]

Molecular Weight 269.85 g/mol [1]

Appearance Colorless liquid [2]

Density 3.325 g/mL at 25 °C [1]

Boiling Point 68 °C at 15 mmHg [1]

Isotopic Purity Typically ≥99 atom % D

Solubility
Soluble in organic solvents,

slightly soluble in water.
[2]

Refractive Index (non-

deuterated)
1.741 [2]

Note: Diiodomethane-d2 is sensitive to light and can decompose, liberating iodine, which

imparts a brownish color to the liquid. It is often stabilized with copper.[2]

Synthesis of Diiodomethane-d2: A Validated
Protocol
The synthesis of Diiodomethane-d2 is most effectively and commonly achieved via a halide

exchange reaction, specifically the Finkelstein reaction. This method is renowned for its

efficiency in converting alkyl chlorides or bromides to their corresponding iodides. The choice of

a deuterated starting material is paramount for producing the desired isotopically labeled

product.

Expertise & Experience: The Rationale Behind the
Finkelstein Reaction
The Finkelstein reaction is an equilibrium process. To drive the reaction to completion, Le

Chatelier's principle is exploited. The reaction is typically carried out in acetone, a solvent in

which sodium iodide (NaI) is soluble, but the resulting sodium chloride (NaCl) or sodium
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bromide (NaBr) is not.[3] This insolubility causes the salt byproduct to precipitate out of the

solution, thereby shifting the equilibrium towards the formation of the desired alkyl iodide.[3]

For the synthesis of Diiodomethane-d2, the logical and readily available precursor is

Dichloromethane-d2 (CD₂Cl₂).

Experimental Protocol: Synthesis of Diiodomethane-d2
This protocol is a self-validating system, where the successful formation of the product can be

monitored by the precipitation of sodium chloride and confirmed by subsequent analytical

characterization.

Materials:

Dichloromethane-d2 (CD₂Cl₂)

Sodium iodide (NaI), anhydrous

Acetone, anhydrous

Diatomaceous earth

Anhydrous magnesium sulfate (MgSO₄)

Copper powder (optional, for stabilization)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Büchner funnel and filter flask

Separatory funnel
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Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a dry round-bottom flask, combine anhydrous sodium iodide and

anhydrous acetone. Stir the mixture until the sodium iodide is fully dissolved.

Addition of Reactant: To the stirring solution, add Dichloromethane-d2 dropwise at room

temperature.

Reaction: Heat the mixture to reflux and maintain for 12-18 hours. A white precipitate of

sodium chloride will form as the reaction progresses.

Workup - Filtration: After the reaction is complete, cool the mixture to room temperature.

Filter the mixture through a pad of diatomaceous earth using a Büchner funnel to remove the

precipitated sodium chloride.

Workup - Solvent Removal: Transfer the filtrate to a round-bottom flask and remove the

acetone using a rotary evaporator.

Workup - Extraction: To the residue, add water and an immiscible organic solvent such as

diethyl ether or dichloromethane. Transfer the mixture to a separatory funnel, shake, and

allow the layers to separate. The dense, organic layer containing the Diiodomethane-d2 will

be at the bottom.

Workup - Washing: Wash the organic layer sequentially with water and a dilute solution of

sodium thiosulfate (to remove any traces of iodine), followed by a final wash with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and purify the crude Diiodomethane-d2 by vacuum

distillation. Collect the fraction boiling at approximately 68 °C at 15 mmHg.

Stabilization: If desired, a small amount of copper powder can be added to the purified

product to act as a stabilizer.
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Visualization: Synthesis Workflow
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Caption: Workflow for the synthesis of Diiodomethane-d2.

Applications in Research and Development
The primary utility of Diiodomethane-d2 lies in its application as an isotopically labeled internal

standard, a tracer for reaction mechanism studies, and a precursor in the synthesis of other

deuterated molecules.

Mechanistic Investigations
The substitution of hydrogen with deuterium provides a powerful tool for kinetic isotope effect

(KIE) studies. By comparing the reaction rates of deuterated and non-deuterated reactants,

researchers can infer whether a C-H (or C-D) bond is broken in the rate-determining step of a

reaction. Diiodomethane-d2 is particularly useful in studies of reactions involving methylene

group transfer, such as the Simmons-Smith cyclopropanation.[2][4] While the Simmons-Smith

reaction is a prominent application of the non-deuterated form, using CD₂I₂ allows for detailed

mechanistic probing of this and related reactions.

Tracer Studies and Isotopic Labeling
Diiodomethane-d2 is an excellent starting material for introducing a deuterated methylene (-

CD₂-) group into a target molecule. This is invaluable in various fields:

Drug Metabolism and Pharmacokinetics (DMPK): Deuterated drug candidates are often

synthesized to study their metabolic fate. The C-D bond is stronger than the C-H bond, which

can slow down metabolic processes that involve C-H bond cleavage, a phenomenon known

as the "deuterium effect."

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b098493/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-diiodomethane-d2-for-advanced-research-applications
https://www.benchchem.com/product/b098493/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-diiodomethane-d2-for-advanced-research-applications
https://www.benchchem.com/product/b098493/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-diiodomethane-d2-for-advanced-research-applications
https://www.benchchem.com/product/b098493/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-diiodomethane-d2-for-advanced-research-applications
https://en.wikipedia.org/wiki/Diiodomethane
https://fiveable.me/key-terms/organic-chem/diiodomethane
https://www.benchchem.com/product/b098493/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-diiodomethane-d2-for-advanced-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR Spectroscopy: The absence of protons in the methylene group of Diiodomethane-d2
simplifies ¹H NMR spectra of reaction mixtures or products, aiding in structural elucidation.

Synthesis of Labeled Compounds: It is used to prepare other deuterated compounds. For

instance, it is used to prepare deuterated fulvene for retro-Diels-Alder studies.[1]

Quality Control and Spectroscopic Characterization
The purity and identity of synthesized Diiodomethane-d2 must be rigorously confirmed. A

combination of chromatographic and spectroscopic techniques provides a self-validating

system for quality control.

Spectroscopic Data (Expected)
¹H NMR: Due to the high isotopic purity (typically >99 atom % D), the proton NMR spectrum

should show only very small residual peaks corresponding to the non-deuterated (CH₂I₂) and

partially deuterated (CHDI₂) species. The non-deuterated diiodomethane exhibits a singlet at

approximately 3.87 ppm in CDCl₃.[5]

²H NMR (Deuterium NMR): This is a direct method to observe the deuterium nucleus and will

show a signal corresponding to the -CD₂- group.

¹³C NMR: The carbon signal will appear as a quintet due to coupling with the two deuterium

atoms (spin I=1). The chemical shift is expected to be similar to that of non-deuterated

diiodomethane.

Infrared (IR) Spectroscopy: The C-D stretching and bending vibrations will be observed at

lower frequencies (approximately 2200-2300 cm⁻¹ for C-D stretch) compared to the C-H

vibrations in the non-deuterated analog (approximately 3000 cm⁻¹ for C-H stretch), providing

clear evidence of deuteration.

Mass Spectrometry (MS): The molecular ion peak will be observed at m/z = 269.85, which is

two mass units higher than that of non-deuterated diiodomethane, confirming the presence

of two deuterium atoms.

Safety and Handling
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Diiodomethane-d2 is a hazardous substance and must be handled with appropriate safety

precautions in a well-ventilated fume hood.

Hazards: Toxic if swallowed or in contact with skin, causes skin and serious eye irritation,

and may cause respiratory irritation.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, protected

from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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